3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)propanamide

• IUPAC Name: 3-(2,4-dioxopyrimidin-1-yl)-N-[2-(6-oxo-1H-pyridazin-3-yl)phenyl]propanamide
• InChI: InChI=1S/C17H15N5O4/c23-14(7-9-22-10-8-15(24)19-17(22)26)18-12-4-2-1-3-11(12)13-5-6-16(25)21-20-13/h1-6,8,10H,7,9H2,(H,18,23)(H,21,25)(H,19,24,26)
• InChI Key: MUJIOCBBSYADNC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NNC(=O)C=C2)NC(=O)CCN3C=CC(=O)NC3=O
• Molecular Formula: C17H15N5O4
• Molecular Weight: 353.33 g/mol

Description

3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)propanamide is a useful research compound. Its molecular formula is C17H15N5O4 and its molecular weight is 353.338. The purity is usually 95%.
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Scientific Research Applications

Multicomponent Reactions in Heterocyclic Synthesis

The chemical compound is related to a class of compounds synthesized through multicomponent reactions, particularly useful in the synthesis of heterocyclic systems. For example, 4-aryl-2-cyanoimino-3,4-dihydro-1H-pyrimidine derivatives are prepared using a multicomponent reaction involving arene or heteroarenecarbaldehyde, 1,3-dicarbonyl compounds, and cyanamide under acidic conditions. This method, leveraging cyanamide as a building block, exemplifies the innovative approach to synthesizing complex heterocyclic skeletons, dependent on the acid catalyst and reaction conditions used (R. Hulme et al., 2008).

Synthesis of Polyfunctionally Substituted Pyridine and Pyrazole Derivatives

Another application involves the synthesis of polyfunctionally substituted pyridine and pyrazole derivatives, illustrating the compound's utility in generating diverse heterocyclic compounds. β-Oxoanilides, for instance, are used to synthesize new derivatives under specific conditions, further highlighting the compound's role in expanding the repertoire of synthetic chemistry for producing compounds with potential biological activities (A. Hussein, A. A. Harb, I. Mousa, 2008).

Herbicidal Activity of Pyrimidine and Thiadiazole Rings

The compound's framework has been employed in the design and synthesis of molecules with selective herbicidal activity. Specifically, derivatives combining pyrimidine and 1,3,4-thiadiazole rings have shown moderate to good efficacy against certain plant species, demonstrating the compound's potential in agricultural applications. The synthesis process involves multistep reactions, with the resultant compounds being evaluated for their selective herbicidal efficacy (Man‐Yun Liu, De-Qing Shi, 2014).